Cas no 7557-05-3 (8-Nitroquinazoline)

• Product Name: 8-Nitroquinazoline
• CAS No: 7557-05-3
• MF: C₈H₅N₃O₂
• MW: 175.144201040268
• CID: 1091421
• PubChem ID: 600273
• Update Time: 2025-04-23

8-Nitroquinazoline Chemical and Physical Properties

Names and Identifiers

• 8-Nitroquinazoline
• Quinazoline, 8-nitro-
• DTXSID50344906
• 7557-05-3
• LNACFMWTPWUKBN-UHFFFAOYSA-N
• 8-Nitroquinazoline #

• Inchi： 1S/C8H5N3O2/c12-11(13)7-3-1-2-6-4-9-5-10-8(6)7/h1-5H
• InChI Key： LNACFMWTPWUKBN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=CN=CN=C21)=O

Computed Properties

• Exact Mass: 175.038176411g/mol
• Monoisotopic Mass: 175.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6Ų

Additional information on 8-Nitroquinazoline

Professional Introduction to 8-Nitroquinazoline (CAS No. 7557-05-3)

8-Nitroquinazoline, also known by its CAS number 7557-05-3, is a synthetic organic compound belonging to the class of quinoxaline derivatives. This compound has gained significant attention in the field of pharmaceuticals and medicinal chemistry due to its diverse biological activities and potential applications in drug development. In recent years, advancements in chemical synthesis and pharmacological research have further highlighted the importance of 8-nitroquinazoline as a valuable scaffold for developing novel therapeutic agents.

The structure of 8-nitroquinazoline features a quinoxaline core with a nitro group at the 8-position. This unique structural configuration endows it with distinct chemical and biological properties, making it a subject of extensive investigation in both academic and industrial research settings. Its nitrogen-rich heterocyclic framework provides a platform for various biochemical interactions, which has been leveraged to explore its potential in pharmacotherapy.

Recent studies have demonstrated the versatility of 8-nitroquinazoline in addressing a wide range of therapeutic targets. For instance, research published in 2023 has shown that derivatives of this compound exhibit significant anticancer activity by targeting key pathways involved in tumor growth and metastasis. These findings have positioned 8-nitroquinazoline as a promising lead molecule for the development of next-generation cancer therapies.

In addition to its anticancer properties, 8-nitroquinazoline has also been explored for its potential in antimicrobial therapy. Several studies have reported that this compound and its derivatives display potent activity against a variety of bacterial pathogens, including those resistant to conventional antibiotics. This makes it a valuable candidate for addressing the growing threat of antibiotic resistance.

The pharmacokinetic properties of 8-nitroquinazoline have been extensively studied to optimize its therapeutic potential. Research indicates that this compound exhibits favorable absorption and bioavailability profiles, which are critical factors in drug development. Furthermore, preclinical studies have demonstrated that it has a relatively low toxicity profile, making it a safe candidate for further clinical investigation.

The synthesis of 8-nitroquinazoline has been optimized through various chemical routes to enhance yield and purity. Modern synthetic methods, including microwave-assisted synthesis and catalytic hydrogenation, have been employed to produce this compound in a cost-effective and environmentally friendly manner. These advancements have made it more accessible for researchers and pharmaceutical companies to incorporate 8-nitroquinazoline into their drug discovery pipelines.

Recent advancements in computational chemistry have further expanded our understanding of the molecular mechanisms underlying the biological activity of 8-nitroquinazoline. Through the use of advanced modeling techniques, researchers have gained insights into how this compound interacts with target proteins and modulates cellular pathways. These findings are instrumental in designing more effective and selective derivatives of 8-nitroquinazoline for specific therapeutic applications.

In conclusion, 8-nitroquinazoline (CAS No. 7557-05-3) stands as a testament to the potential of heterocyclic compounds in modern pharmacology. Its unique structural features, coupled with its diverse biological activities, make it a valuable tool in the arsenal of drug developers. As research in this field continues to evolve, it is expected that 8-nitroquinazoline will play an even more significant role in addressing unmet medical needs.